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Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib

Cat. No.: B15808316

Get Quote

Executive Summary & Regulatory Context

The discovery of N-nitrosamine impurities in pharmaceutical products has triggered a global
regulatory paradigm shift.[1] N-Nitroso-Ruxolitinib is a potential Nitrosamine Drug Substance
Related Impurity (NDSRI) formed by the nitrosation of the secondary amine on the pyrrolo[2,3-
d]pyrimidine ring of Ruxolitinib.[1]

Unlike simple nitrosamines (e.g., NDMA), NDSRIs like N-Nitroso-Ruxolitinib are complex,
molecule-specific impurities.[1] Their quantification requires high-purity reference standards to
validate LC-MS/MS methods with limits of quantitation (LOQ) in the low ppb range, ensuring
compliance with FDA and EMA Acceptable Intake (Al) limits calculated via the Carcinogenic
Potency Categorization Approach (CPCA).

Chemical Identity & Mechanism[1]

e Parent Drug: Ruxolitinib (JAK1/JAK2 Inhibitor)[1][2]

e Impurity Name: N-Nitroso-Ruxolitinib[1][3][4]
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e |[UPAC Name: (3R)-3-cyclopentyl-3-[4-(7-nitroso-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-
1-yl]propanenitrile[1][4]

e Molecular Formula: C17H17N7O[1]
e Molecular Weight: 335.37 g/mol [1][3]
e Reaction Site: The N-7 position of the pyrrolo[2,3-d]pyrimidine ring.[1][3][4][5]

Mechanistic Pathway

The synthesis exploits the nucleophilicity of the pyrrole-type nitrogen. While less basic than
aliphatic amines, the N-7 position is susceptible to electrophilic attack by the nitrosonium ion (

), generated in situ from sodium nitrite in acidic media or tert-butyl nitrite.[1]
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Figure 1: Reaction pathway for the N-nitrosation of Ruxolitinib at the pyrrolopyrimidine N-7
position.[1]

Experimental Protocol: Synthesis

Safety Warning: N-Nitroso compounds are potential genotoxic carcinogens.[1] All operations
must be performed in a functioning fume hood using double nitrile gloves, safety goggles, and
a lab coat.[1] Waste must be segregated and treated as hazardous cytotoxic waste.[1]

Method A: Classical Aqueous Nitrosation (Scalable)

This method is preferred for generating larger quantities (>500 mg) due to cost-effectiveness
and ease of workup.[1]
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Reagents:

Ruxolitinib Free Base (1.0 eq)[1]

Sodium Nitrite (NaNOz, 2.5 eq)[1]

Acetic Acid (Glacial, Solvent/Catalyst)[1]

Water (HPLC Grade)[1]

Step-by-Step Workflow:

Dissolution: In a round-bottom flask, dissolve 1.0 g of Ruxolitinib in 10 mL of Glacial Acetic
Acid:Water (1:1 v/v). Stir at room temperature (20-25°C) until a clear solution is obtained.

Activation: Cool the solution to 0-5°C using an ice bath.

Addition: Dropwise add a solution of Sodium Nitrite (560 mg in 2 mL water) over 15 minutes.
Note: Exotherm control is critical to prevent degradation of the nitrile group.

Reaction: Allow the reaction to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (DCM:MeOH 95:5) or HPLC.[1] The starting material (Ruxolitinib) should be <2%.[1]

Quenching: Add solid Sulfamic Acid (0.5 eq) to quench excess nitrite (prevents reformation
of NO during workup).[1] Stir for 15 minutes.

Extraction: Dilute with 50 mL water. Extract with Ethyl Acetate (3 x 30 mL).

Wash: Wash combined organics with Saturated NaHCOs (to remove acetic acid) and Brine.
[1] Dry over Naz2S0a.[1]

Concentration: Evaporate solvent under reduced pressure (Rotavap) at <40°C. Warning: N-
nitroso compounds can be thermally unstable.

Method B: Organic Phase Nitrosation (High Purity)

Preferred for analytical standards to minimize hydrolysis byproducts.[1]

Reagents:
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» Ruxolitinib Free Base[1]

e tert-Butyl Nitrite (TBN, 1.5 eq)[1]

e Dichloromethane (DCM, Anhydrous)[1]

Workflow:

Dissolve Ruxolitinib in DCM (10 vol).

Add TBN dropwise at room temperature.

Stir for 1-2 hours.

Concentrate directly and purify.[1]

Purification Strategy

Direct crystallization is often difficult due to rotameric mixtures preventing lattice formation.[1]
Flash Column Chromatography is the gold standard for this impurity.[1]

Stationary Phase: Silica Gel (230-400 mesh).[1]

Mobile Phase: Gradient elution using Dichloromethane (DCM) -> 2-5% Methanol in DCM.[1]

Detection: UV at 254 nm.[1]

Target: Collect the fraction corresponding to the less polar spot (N-Nitroso derivative typically
elutes before the parent amine due to loss of H-bonding capability).[1]

Characterization & Validation (The Self-Validating
System)

To certify the material as a Reference Standard, it must pass the following "Self-Validating”
analytical triad.

A. High-Resolution Mass Spectrometry (HRMS)
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Confirms the elemental composition and N-NO addition (+29 Da shift).[1]

Parameter Expected Value Acceptance Criteria
lonization Mode ESI (+) -

Parent lon [M+H]* 336.1576 m/z A<5ppm

Fragment lon Loss of NO (-30 Da) Observation of m/z ~306

B. Nuclear Magnetic Resonance (NMR)

Critical Insight: N-Nitroso compounds exhibit E/Z isomerism (Rotamers) due to restricted
rotation around the N-N bond.[1] This results in "doubling" of peaks or significant broadening in
the *H NMR spectrum. Do not interpret split peaks as impurities without variable-temperature
(VT) NMR confirmation.

e 'H NMR (DMSO-ds):

o Diagnostic Shift: The proton at C-6 of the pyrrolopyrimidine ring will shift downfield
(deshielded by the nitroso oxygen) compared to Ruxolitinib.[1]

o Rotamer Ratio: Integrate the split signals (e.g., 60:40 ratio) to confirm rotameric existence.

e 13C NMR: Look for the absence of the N-H signal and shifts in the pyrrole carbons.

C. HPLC Purity & Stability

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 pum).[1]
» Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]
e Gradient: 5% B to 95% B over 20 min.

e Requirement: Purity > 95% (Area %).

Analytical Validation Workflow Diagram
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Figure 2: Analytical validation workflow for certifying the N-Nitroso-Ruxolitinib Reference

Standard.

Storage and Stability

N-nitroso compounds are notoriously sensitive to light (photolytic cleavage of the N-NO bond)

and heat.[1]

o Container: Amber glass vials (Type 1) with Teflon-lined caps.

o Temperature: Store at -20°C for long-term stability.

e Handling: Minimize exposure to ambient light.[1] Thaw to room temperature before opening

to prevent moisture condensation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. veeprho.com [veeprho.com]

¢ 2. synthinkchemicals.com [synthinkchemicals.com]
¢ 3. cleanchemlab.com [cleanchemlab.com]

¢ 4. synthinkchemicals.com [synthinkchemicals.com]

¢ 5. N-Nitroso Ruxolitinib - N-nitrosamines Chemistry - Nitrosamines Exchange
[nitrosamines.usp.org]

¢ 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
e 7. downloads.regulations.gov [downloads.regulations.gov]

¢ To cite this document: BenchChem. [Application Note: Synthesis and Characterization of N-
Nitroso-Ruxolitinib Reference Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15808316/docs#application-note-synthesis-and-
characterization-of-n-nitroso-ruxolitinib-reference-standard]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://www.ema.europa.eu/en/human-regulatory-overview/post-authorisation/referral-procedures-human-medicines/nitrosamine-impurities
https://downloads.regulations.gov/FDA-2020-D-1530-0004/attachment_1.pdf
https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://www.ema.europa.eu/en/human-regulatory-overview/post-authorisation/referral-procedures-human-medicines/nitrosamine-impurities
https://downloads.regulations.gov/FDA-2020-D-1530-0004/attachment_1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ema.europa.eu%2Fen%2Fhuman-regulatory%2Fpost-authorisation%2Freferral-procedures%2Fnitrosamine-impurities
https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2011%2Fgc%2Fc0gc00839a
https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FRuxolitinib
https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.oprd.0c00323
https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://www.benchchem.com/product/b15808316?utm_src=pdf-custom-synthesis#bc-rfq
https://veeprho.com/impurities/ruxolitinib-nitroso-impurity-1/
https://synthinkchemicals.com/product-category/impurities/ruxolitinib/
https://www.cleanchemlab.com/N-Nitroso-Ruxolitinib-Impurity-9
https://synthinkchemicals.com/product/n-nitroso-ruxolitinib/
https://nitrosamines.usp.org/t/n-nitroso-ruxolitinib/11030
https://nitrosamines.usp.org/t/n-nitroso-ruxolitinib/11030
https://www.ema.europa.eu/en/human-regulatory-overview/post-authorisation/referral-procedures-human-medicines/nitrosamine-impurities
https://downloads.regulations.gov/FDA-2020-D-1530-0004/attachment_1.pdf
https://www.benchchem.com/product/b15808316/docs#application-note-synthesis-and-characterization-of-n-nitroso-ruxolitinib-reference-standard
https://www.benchchem.com/product/b15808316/docs#application-note-synthesis-and-characterization-of-n-nitroso-ruxolitinib-reference-standard
https://www.benchchem.com/product/b15808316/docs#application-note-synthesis-and-characterization-of-n-nitroso-ruxolitinib-reference-standard
https://www.benchchem.com/product/b15808316/docs#application-note-synthesis-and-characterization-of-n-nitroso-ruxolitinib-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15808316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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